![molecular formula C18H14ClF2NO5S2 B2663210 N-[2-[(4-chlorophenyl)sulfonyl]-2-(2-furyl)ethyl]-2,5-difluorobenzenesulfonamide CAS No. 877816-82-5](/img/structure/B2663210.png)
N-[2-[(4-chlorophenyl)sulfonyl]-2-(2-furyl)ethyl]-2,5-difluorobenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-[2-[(4-chlorophenyl)sulfonyl]-2-(2-furyl)ethyl]-2,5-difluorobenzenesulfonamide is a useful research compound. Its molecular formula is C18H14ClF2NO5S2 and its molecular weight is 461.88. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Pro-Apoptotic Effects in Cancer Cells
Sulfonamide derivatives, including N-[2-[(4-chlorophenyl)sulfonyl]-2-(2-furyl)ethyl]-2,5-difluorobenzenesulfonamide, have been researched for their potential anti-cancer properties. Studies have found that these compounds can significantly reduce cell proliferation in various cancer cell lines, such as human hepatocellular (HepG2), breast (MCF-7), and colon (Colo-205) cancer cells. They induce the mRNA expression of pro-apoptotic genes and activate p38/ERK phosphorylation, leading to cell apoptosis (Cumaoğlu et al., 2015).
Therapeutic Agent Synthesis
The compound has been involved in the synthesis of therapeutic agents, such as furyl methanones. These synthesized compounds exhibited inhibitory activity against α-glucosidase enzyme, suggesting their potential as therapeutic agents for conditions that require modulation of this enzyme (Abbasi et al., 2019).
Crystal Structure Analysis
There has been significant interest in the crystal structures of sulfonamide derivatives for pharmacological activity studies. The different molecular conformations and crystal structures of sulfonamides, including those similar to this compound, have been extensively analyzed. These studies help in understanding the relationship between crystal structures and pharmacological activities (Shakuntala et al., 2017).
Enzyme Inhibitory Activity
Research on sulfonamide derivatives has shown that they can have significant inhibitory effects against various enzymes. This property is vital in the development of new therapeutic agents for diseases like Alzheimer's. The enzyme inhibition activity is a key area of interest in pharmacological research for these compounds (Hassan et al., 2018).
Antimicrobial and Antiproliferative Agents
Sulfonamides, including this compound, have been synthesized and evaluated as effective antimicrobial and antiproliferative agents. Their activity against various human cell lines, including lung and liver carcinoma cells, highlights their potential in cancer treatment and infection control (Abd El-Gilil, 2019).
Properties
IUPAC Name |
N-[2-(4-chlorophenyl)sulfonyl-2-(furan-2-yl)ethyl]-2,5-difluorobenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14ClF2NO5S2/c19-12-3-6-14(7-4-12)28(23,24)18(16-2-1-9-27-16)11-22-29(25,26)17-10-13(20)5-8-15(17)21/h1-10,18,22H,11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NAPHFJVZHYSJNS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)C(CNS(=O)(=O)C2=C(C=CC(=C2)F)F)S(=O)(=O)C3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14ClF2NO5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
461.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.